Cas no 1788054-69-2 (Tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate)

• Product Name: Tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate
• CAS No: 1788054-69-2
• MF: C₂₆H₄₆N₄O₈
• MW: 542.665447711945
• MDL: MFCD28502698
• CID: 3041867
• PubChem ID: 91825966
• Update Time: 2025-10-29

Tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate oxalate(2:1)
• tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate
• SB21631
• AK171856
• 2-Boc-2,7-Diazaspiro[4.4]nonane hemioxalate
• tert-butyl 3,8-Diazaspiro[4.4]nonane-8-carboxylate; oxalic acid
• bis(tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate) oxalate
• Oxalic acid bis(tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate)
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid,
• CS-W019591
• AKOS025289943
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (2:1)
• 1788054-69-2
• AS-52432
• tert-Butyl 3,8-diazaspiro[4.4]nonane-8-carboxylate oxalic acid
• OXALIC ACID; BIS(TERT-BUTYL 2,7-DIAZASPIRO[4.4]NONANE-2-CARBOXYLATE)
• P15131
• MFCD28502698
• SY100287
• tert-Butyl2,7-diazaspiro[4.4]nonane-2-carboxylatehemioxalate
• tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate;oxalic acid
• LJA40661
• Tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate

• MDL： MFCD28502698
• Inchi： 1S/2C12H22N2O2.C2H2O4/c2*1-11(2,3)16-10(15)14-7-5-12(9-14)4-6-13-8-12;3-1(4)2(5)6/h2*13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： BGYVZWTVFPYPSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CNCC2)C1)=O.O(C(C)(C)C)C(N1CCC2(CNCC2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 542.33156444g/mol
• Monoisotopic Mass: 542.33156444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158

Additional information on Tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate

Tert-Butyl 2,7-Diazaspiro[4.4]Nonane-2-Carboxylate Hemioxalate: A Comprehensive Overview

The compound with CAS No. 1788054-69-2, known as Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a diazabicyclic framework with a carboxylate group, making it a versatile building block for advanced chemical synthesis.

Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate is notable for its structural complexity and functional diversity. The spirocyclic system, formed by the fusion of two four-membered rings (a diazabicyclo[3.3.0]octane and a cyclobutane), provides a rigid and stable framework that is highly amenable to further functionalization. The carboxylate group at the 2-position of the spiro system adds to its reactivity, enabling it to participate in a wide range of chemical reactions, including esterification, amidation, and coupling reactions.

Recent studies have highlighted the potential of Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate in drug discovery and materials science. Researchers have demonstrated that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules with complex architectures. For instance, its ability to undergo ring-opening reactions under specific conditions has been exploited to generate novel scaffolds for anti-cancer drug development.

In addition to its role in organic synthesis, Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate has shown promise in polymer chemistry. Its rigid structure and functional groups make it an ideal candidate for the development of high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric networks, resulting in materials with enhanced durability and flexibility.

The synthesis of Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate involves a multi-step process that combines elements of classical organic chemistry with modern catalytic methods. Key steps include the formation of the spirocyclic core through ring-closing metathesis or other cyclization techniques, followed by functionalization at the carboxylic acid position to introduce the tert-butyl ester group.

From an analytical standpoint, Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate exhibits distinct spectroscopic properties that make it amenable to characterization using techniques such as NMR spectroscopy and mass spectrometry. These properties are particularly useful in quality control and purity analysis during large-scale production.

In conclusion, Tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate is a versatile and intriguing compound with applications spanning multiple disciplines within chemistry and materials science. Its unique structure and functional diversity continue to inspire innovative research directions, solidifying its position as an important tool in modern chemical synthesis.